Cas no 135819-58-8 (Glycine,S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-L-cysteinyl-(9CI))
135819-58-8 structure
Product Name:Glycine,S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-L-cysteinyl-(9CI)
CAS No:135819-58-8
MF:C25H42N2O7S
MW:514.675186634064
CID:156751
PubChem ID:6439395
Update Time:2025-04-19
Glycine,S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-L-cysteinyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Glycine,S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-L-cysteinyl-(9CI)
- (5E,9E,14E)-11-[(2R)-2-amino-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-8,12-dihydroxyicosa-5,9,14-trienoic acid
- hepoxillin A3-D
- 8,12-Dihydroxy-11-cysteinylglycinyleicosa-5,9,14-trienoic acid
- Glycine, N-(S-(10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl)-L-cysteinyl)-
- Hxa3-D
- S-{(2E,6E)-10-carboxy-4-hydroxy-1-[(3E)-1-hydroxynon-3-en-1-yl]deca-2,6-dien-1-yl}-L-cysteinylglycine
- 135819-58-8
-
- Inchi: 1S/C25H42N2O7S/c1-2-3-4-5-6-10-13-21(29)22(35-18-20(26)25(34)27-17-24(32)33)16-15-19(28)12-9-7-8-11-14-23(30)31/h6-7,9-10,15-16,19-22,28-29H,2-5,8,11-14,17-18,26H2,1H3,(H,27,34)(H,30,31)(H,32,33)/b9-7+,10-6+,16-15+/t19?,20-,21?,22?/m0/s1
- InChI Key: BIWALBLSFARGON-GHTRGEPCSA-N
- SMILES: S(C[C@@H](C(NCC(=O)O)=O)N)C(/C=C/C(C/C=C/CCCC(=O)O)O)C(C/C=C/CCCCC)O
Computed Properties
- Exact Mass: 514.27146
- Monoisotopic Mass: 514.27127286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 35
- Rotatable Bond Count: 21
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 196Ų
Experimental Properties
- PSA: 170.18
Glycine,S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-L-cysteinyl-(9CI) Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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